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Introduction

The peptide Abz-FRF(4NO2), or o-Aminobenzoyl-Phenylalanyl-Arginyl-Phenylalanyl-(4-
Nitrophenylalanine), is an internally quenched fluorogenic substrate designed for the sensitive
detection of protease activity. It is particularly useful for assaying serine proteases such as
Plasma Kallikrein (PK), which plays a significant role in the kinin-kallikrein system, influencing
processes like inflammation, blood pressure regulation, and coagulation[1]. The substrate
incorporates a fluorophore (Abz, o-aminobenzoyl) and a quencher (4NO2-Phe, 4-
nitrophenylalanine). In its intact state, the fluorescence of the Abz group is suppressed by the
4NO2 group through Foérster Resonance Energy Transfer (FRET). Upon enzymatic cleavage of
the peptide bond between the fluorophore and quencher, the suppression is relieved, resulting
in a quantifiable increase in fluorescence intensity.

Principle of the Assay

The core principle of the assay is based on the enzymatic hydrolysis of the peptide substrate.
The enzyme, for instance, Plasma Kallikrein, recognizes and cleaves a specific peptide bond
within the FRF sequence. This cleavage separates the Abz fluorophore from the 4NO2
guencher. The separation eliminates the FRET effect, leading to a significant increase in the
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fluorescence emission of the Abz group when excited at its optimal wavelength. The rate of this
fluorescence increase is directly proportional to the enzyme's activity. The typical excitation and

emission wavelengths for the Abz/NO2 pair are approximately 320 nm and 420 nm,
respectively[2].

Mechanism of Action: FRET Substrate Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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